Methyl 2-phenylnicotinate

• IUPAC Name: methyl 2-phenylpyridine-3-carboxylate
• InChI: InChI=1S/C13H11NO2/c1-16-13(15)11-8-5-9-14-12(11)10-6-3-2-4-7-10/h2-9H,1H3
• InChI Key: KWUIFNXSOUKTKE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=CC=C1)C2=CC=CC=C2
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID10444370
• Molecular Weight: 213.23 g/mol
• CAS RN: 188797-88-8

Description

Molecular Structure Analysis

The molecular structure of “Methyl 2-phenylnicotinate” consists of 13 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms. Detailed structural analysis would require more specific information or computational chemistry tools.

Scientific Research Applications

Tuberculosis Detection

. . .

Drug Discovery and Development

. .

Pharmaceutical Formulation Analysis

.

Organic Semiconductor

.

Synthesis of Insecticides

Methyl nicotinate can be used in the synthesis of insecticides. .

Flavoring Agent in Food

.

Mechanism of Action

Target of Action

Methyl 2-Phenylnicotinate, also known as 2-Phenyl-nicotinic acid methyl ester, is a derivative of nicotinic acidIt’s known that nicotinic acid and its derivatives often interact with g protein-coupled receptors, such as the niacin receptor . These receptors play a crucial role in mediating various cellular responses.

Mode of Action

It’s thought that methyl nicotinate, a related compound, promotes the release of prostaglandin d2 . This compound is strictly locally-acting due to its short half-life

Biochemical Pathways

For instance, nicotine metabolism in bacteria involves three pathways: pyridine pathway, pyrrolidine pathway, and the variant of pyridine and pyrrolidine pathway

Pharmacokinetics

It’s known that methyl nicotinate undergoes ester hydrolysis to form nicotinic acid and methanol This suggests that Methyl 2-Phenylnicotinate might also undergo similar metabolic transformations

Result of Action

It’s known that the action of methyl nicotinate as a rubefacient involves peripheral vasodilation . This enhances local blood flow at the site of application

Synthesis routes and methods

Procedure details

A mixture of methyl 2-chloronicotinate (3.10 g, 18.1 mmol), phenyltributyltin (6.30 g, 17 mmol), lithium chloride (5.04 g, 120 mmol), and tetrakis(triphenylphosphine)palladium (1.12 g, 1 mmol) in toluene (65 ml) was degassed and then stirred under a nitrogen atmosphere overnight at 90° C. and at reflux for 5 hours. The cooled reaction mixture was filtered, the filtrate evaporated, and the residue partitioned between acetonitrile (50 ml) and hexane (5×20 ml). The combined hexane layers were extracted with hydrochloric acid (lM, 4×10 ml), the extracts washed with ethyl acetate (15 ml), and basified (4M NaOH). The resulting suspension was extracted with dichloromethane (4×10 ml), the combined extracts dried over MgSO4 and evaporated to leave a colourless oil. Meanwhile, the acetonitrile layer from above was evaporated and the residual oil dissolved in diethyl ether (50 ml) and ethyl acetate (25 ml) and the solution extracted with hydrochloric acid (1M, 4×10 ml). Basification of the acid extracts (4M NaOH) and extraction of the resulting suspension with dichloromethane (4×10 ml) followed by drying of the combined extracts with MgSO4 and evaporation gave an oil which was combined with that obtained as described above (2.62 g).